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In the realm of nuclear physics, certain atomic nuclei exhibit a degree of stability that far
surpasses their neighbors. These nuclei, characterized by specific numbers of protons or
neutrons, are termed "magic.” When a nucleus possesses a magic number of both protons and
neutrons, it is referred to as "doubly magic," placing it in a unique class of exceptional stability.
Calcium-40 (#°Ca), with its 20 protons and 20 neutrons, stands as a canonical example of a
doubly magic nucleus. This technical guide delves into the core principles of the nuclear shell
model to explain why 4°Ca is considered magic and presents the quantitative data and
experimental evidence that substantiate this classification.

The Nuclear Shell Model: A Framework for Stability

Analogous to the arrangement of electrons in atomic shells, the nuclear shell model posits that
nucleons (protons and neutrons) occupy quantized energy levels, or shells, within the nucleus.
[1] This model was developed in 1949 by Maria Goeppert Mayer and J. Hans D. Jensen, who
were awarded the 1963 Nobel Prize in Physics for this work.[1]

The key tenets of the model are:
» Quantized Energy Levels: Nucleons exist in discrete energy states.

o Pauli Exclusion Principle: No two identical nucleons can occupy the same quantum state.[1]
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o Shell Closure: When a shell is completely filled with nucleons, the resulting configuration is
exceptionally stable.

The numbers of nucleons that correspond to the closure of these major shells are known as
magic numbers: 2, 8, 20, 28, 50, 82, and 126.[1] Nuclei with a magic number of either protons
or neutrons show enhanced stability. Calcium-40, having both 20 protons (a magic number)
and 20 neutrons (a magic number), is designated as "doubly magic" and is the heaviest stable
isotope with an equal number of protons and neutrons.[2]

Quantitative Evidence for the Stability of Calcium-40

The enhanced stability of 4°Ca is not merely a theoretical concept; it is supported by a wealth of
empirical data. Several key indicators point to its magic nature:

e Binding Energy: Doubly magic nuclei are more tightly bound than their neighbors. The
binding energy per nucleon for #°Ca is significantly high, indicating the energy required to
disassemble the nucleus is substantial.[3]

¢ Nucleon Separation Energy: There is a sharp increase in the energy required to remove a
single proton (proton separation energy, Sp) or a neutron (neutron separation energy, Sn)
from a nucleus with a closed shell compared to its neighbors. For 4°Ca, the energy needed
to remove a neutron is a remarkably high 15.64 MeV, while the proton separation energy is
8.33 MeV.[2][4] This demonstrates the reluctance of the stable, closed-shell configuration to
be broken.

o Energy of the First Excited State: The energy gap between the ground state and the first
excited state is unusually large for doubly magic nuclei. This indicates that it takes a
significant amount of energy to promote a nucleon from a filled shell to the next available
empty shell. In 4°Ca, the first excited state (a 0+ state) is at 3.35 MeV, and the first 2+ excited
state is near 4 MeV, which is considerably higher than in adjacent non-magic nuclei.[5]

« Natural Abundance: The exceptional stability of 4°Ca is reflected in its high natural
abundance of approximately 96.941%.[4][6]

The following table summarizes key quantitative data for 4°Ca and its neighboring nuclides,
illustrating the distinct stability conferred by its doubly magic structure.
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Binding Energy of
Neutron Proton .
Energy . . First 2*
. Protons Neutrons Separatio  Separatio .
Nuclide per Excited
(2) (N) n Energy n Energy
Nucleon (Sr) (MeV)  (Ss) (MeV) State
e e

(MeV) " P (MeV)
39K 19 20 8.549 13.078 7.297 2.523
40Ca 20 20 8.551 15.635[4] 8.328[4] 3.904[5]
“1Ca 20 21 8.529 8.363[7] 10.856 2.010
41Sc 21 20 8.468 14.778 1.086 2.091
42Ca 20 22 8.554 11.484 10.231 1.525

Note: Data is compiled from various nuclear data sources. Exact values may vary slightly
between different evaluations.

Visualizing the Shell Structure of Calcium-40

The nuclear shell model predicts the filling of energy levels for both protons and neutrons
independently. For Z=20 and N=20, the 1s, 1p, 1d, and 2s shells are completely filled. The
significant energy gap between the filled 1ds/2 orbital and the next available orbital, the 1f-/2, is
responsible for the stability observed at the magic number 20.
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Caption: Shell model filling for the 20 protons and 20 neutrons of 4°Ca.

Experimental Protocols for Probing Shell Structure

The theoretical framework of the nuclear shell model is validated by sophisticated experimental
techniques designed to probe the structure of the nucleus.

Electron Scattering Experiments

Electron scattering is a powerful tool for mapping the charge distribution within a nucleus. High-
energy electrons are used as probes because their interaction with the nucleus is dominated by
the well-understood electromagnetic force.

Methodology:
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o Electron Beam Production: A beam of electrons is generated and accelerated to high
energies (typically hundreds of MeV to several GeV) using a linear accelerator.

e Target Interaction: The monoenergetic electron beam is directed onto a thin target of the
isotope under investigation (e.g., 4°Ca).

» Scattering and Detection: Electrons scatter elastically or inelastically from the nuclei in the
target. A magnetic spectrometer is used to precisely measure the momentum and scattering
angle of the deflected electrons.

o Cross-Section Analysis: By measuring the number of scattered electrons at various angles
and energies, a differential cross-section is determined.

o Charge Density Determination: The cross-section data is then used to mathematically
reconstruct the charge density distribution of the nucleus. For a doubly magic nucleus like
40Ca, these experiments reveal a particularly stable and spherically symmetric charge
distribution, consistent with the concept of filled shells.

The workflow for an electron scattering experiment can be visualized as follows:
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Caption: Workflow for a typical electron scattering experiment.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b076470?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Nucleon Knockout Reactions (e,e'p)

To directly probe the shell structure and verify the single-particle nature of the energy levels,
nucleon knockout reactions such as (e,e'p) are employed. In this process, an incident electron
knocks a single proton out of the nucleus.

Methodology:

o Coincidence Measurement: The experiment is designed to detect the scattered electron (e’)
and the ejected proton (p) in coincidence. This requires a complex setup with at least two
spectrometer arms.

e Energy and Momentum Analysis: The energies and momenta of the incoming electron,
scattered electron, and ejected proton are all precisely measured.

e Missing Energy and Momentum Calculation: By applying the principles of energy and
momentum conservation, the "missing energy" and "missing momentum" can be calculated.
The missing energy corresponds to the separation energy of the knocked-out proton, while
the missing momentum corresponds to the momentum the proton had inside the nucleus
before the collision.

» Shell Identification: A plot of the experimental yield versus the missing energy reveals distinct
peaks. These peaks correspond to the energies of the different shells from which the proton
was ejected (e.g., 1s, 1p, 1d). For 4°Ca, these experiments confirm the shell model's
predictions for the energies of the proton orbitals and show that the shells up to Z=20 are
fully occupied.[8]

Conclusion

Calcium-40 is unequivocally considered a "magic" nucleus due to compelling theoretical and
experimental evidence. Its composition of 20 protons and 20 neutrons aligns with the
established magic number for nuclear shell closure, rendering it "doubly magic.” This unique
configuration results in exceptional stability, which is quantitatively demonstrated by its high
binding energy per nucleon, large nucleon separation energies, and a significant energy gap to
its first excited state. Experimental protocols, such as electron scattering and nucleon knockout
reactions, provide direct evidence of its closed-shell structure, validating the predictions of the
nuclear shell model. The study of 4°Ca and other doubly magic nuclei remains a cornerstone of

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://phys.libretexts.org/Bookshelves/Nuclear_and_Particle_Physics/Nuclear_and_Particle_Physics_(Walet)/04%3A_Nuclear_Models/4.01%3A_Nuclear_Shell_Model
https://www.benchchem.com/product/b076470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

nuclear physics, offering profound insights into the nature of the nuclear force and the structure
of matter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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